Cas no 2034325-06-7 (N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide)

N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxamide, N-[2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)ethyl]-
- N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide
-
- Inchi: 1S/C18H15N5O2/c24-17(14-11-20-15-7-3-1-5-12(14)15)19-9-10-23-18(25)13-6-2-4-8-16(13)21-22-23/h1-8,11,20H,9-10H2,(H,19,24)
- InChI Key: CZVWWAYDSUJOSN-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C(NCCN2C(=O)C3=CC=CC=C3N=N2)=O)=C1
N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6524-0944-5mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-75mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-10mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-15mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-100mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 100mg |
$248.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-5μmol |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-25mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-30mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-1mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6524-0944-50mg |
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-3-carboxamide |
2034325-06-7 | 50mg |
$160.0 | 2023-09-08 |
N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide Related Literature
-
Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
-
Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
-
Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
-
Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
-
Rajib Ghosh Chaudhuri,Saswati Sunayana,Santanu Paria Soft Matter, 2012,8, 5429-5433
Additional information on N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide
Recent Advances in the Study of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide (CAS: 2034325-06-7)
The compound N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide (CAS: 2034325-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.
Recent studies have focused on the synthesis and optimization of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.
In terms of biological activity, preliminary in vitro studies have demonstrated that N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide exhibits promising inhibitory effects on specific enzymatic targets, including kinases and proteases. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate the compound's precise mode of action and its interactions with biological macromolecules.
One of the most intriguing aspects of this compound is its dual functionality, combining the indole moiety, known for its diverse biological activities, with the benzotriazine scaffold, which has been associated with antimicrobial and anticancer properties. This hybrid structure may offer synergistic effects, enhancing its therapeutic potential. Computational modeling and molecular docking studies have provided insights into the compound's binding affinity and selectivity, guiding the design of more potent derivatives.
Despite these promising developments, challenges remain in the clinical translation of N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in relevant disease models.
2034325-06-7 (N-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl-1H-indole-3-carboxamide) Related Products
- 1934536-76-1((6-Methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)methanol)
- 2169157-30-4(5,5-dimethyl-1,9-dioxa-3-azaspiro5.5undecane-2-carboxylic acid)
- 885522-51-0(4-Cyano-6-methyl (1H)indazole)
- 2411280-16-3(1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine)
- 941902-66-5(1-(3-fluorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)
- 2228525-09-3(3-2-(2,4,5-trifluorophenyl)ethylpyrrolidine)
- 1389313-47-6(2-Amino-3,5-dichloro-6-fluorobenzylamine)
- 1593478-49-9(3-Methyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid)
- 1261907-93-0(3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid)
- 307-59-5(perfluorododecane)
